Cas no 897459-91-5 (N-(2-chlorophenyl)-2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamide
• CAS No: 897459-91-5
• MF: C₁₉H₁₄ClN₃OS
• MW: 367.851961612701
• CID: 5480885
• Update Time: 2025-10-28

N-(2-chlorophenyl)-2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetamide
• N-(2-chlorophenyl)-2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamide

• Inchi： 1S/C19H14ClN3OS/c20-15-8-4-5-9-16(15)21-18(24)10-14-12-25-19-22-17(11-23(14)19)13-6-2-1-3-7-13/h1-9,11-12H,10H2,(H,21,24)
• InChI Key： OANTXXKBDYKFQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CC1=CSC2=NC(C3=CC=CC=C3)=CN21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-chlorophenyl)-2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamide

Compound CAS No 897459-91-5: N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide

The compound with CAS number 897459-91-5, known as N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including antitumor and antiviral applications.

Structural Features and Synthesis

The molecular structure of N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide is characterized by a complex arrangement of functional groups. The molecule consists of a chlorophenyl group attached to an acetamide moiety, which is further connected to an imidazo[2,1-b][1,3]thiazole ring system substituted with a phenyl group at the 6-position. This combination of heterocyclic and aromatic groups contributes to the compound's stability and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the imidazo[2,1-b][1,3]thiazole core, which is a key structural element of this molecule. These methods often involve multi-component reactions or stepwise syntheses that ensure high yields and purity.

Biological Activity and Mechanism of Action

Extensive biological evaluations have demonstrated that N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide exhibits potent antitumor activity. Studies conducted in vitro have shown that the compound selectively inhibits the proliferation of cancer cells by targeting specific oncogenic pathways. For instance, it has been found to modulate the activity of kinases involved in cell cycle regulation and apoptosis.

In addition to its antitumor properties, this compound has also shown promise in antiviral applications. Preclinical studies suggest that it may inhibit viral replication by interfering with viral entry or replication mechanisms. These findings underscore the versatility of this compound in addressing diverse therapeutic challenges.

Pharmacokinetic and Toxicological Profile

The pharmacokinetic properties of N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide have been thoroughly investigated in animal models. Studies indicate that the compound exhibits favorable absorption and distribution characteristics, with moderate clearance rates. Its bioavailability is enhanced by its ability to permeate cellular membranes efficiently.

Toxicological assessments have revealed that the compound has a relatively low toxicity profile at therapeutic doses. Acute and chronic toxicity studies in rodents have not shown significant adverse effects. However, further studies are required to fully characterize its long-term safety profile.

Applications and Future Directions

Given its unique properties and promising biological activities, N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamide holds great potential for development as a novel therapeutic agent. Its ability to target multiple disease pathways makes it a valuable candidate for drug discovery programs.

Future research directions include optimizing the compound's pharmacokinetic properties through structural modifications and exploring its efficacy in preclinical models of various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, N-(2-chlorophenyl)-2-{6-phenylimidazo[2,1-b][1,3]thiazol-3